molecular formula C8H16CoO2 B1580870 2-Ethylhexanoic acid, cobalt salt CAS No. 13586-82-8

2-Ethylhexanoic acid, cobalt salt

Cat. No.: B1580870
CAS No.: 13586-82-8
M. Wt: 203.14 g/mol
InChI Key: AAZSASWTJCLJGM-UHFFFAOYSA-N
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Description

2-Ethylhexanoic acid, cobalt salt is a useful research compound. Its molecular formula is C8H16CoO2 and its molecular weight is 203.14 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Environmental Hazard, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Future Directions

: Wikipedia: 2-Ethylhexanoic acid : Sigma-Aldrich: Cobalt(II) 2-ethylhexanoate : Human health tier II assessment - Cobalt salts of 2-ethylhexanoic acid

Properties

CAS No.

13586-82-8

Molecular Formula

C8H16CoO2

Molecular Weight

203.14 g/mol

IUPAC Name

cobalt;2-ethylhexanoic acid

InChI

InChI=1S/C8H16O2.Co/c1-3-5-6-7(4-2)8(9)10;/h7H,3-6H2,1-2H3,(H,9,10);

InChI Key

AAZSASWTJCLJGM-UHFFFAOYSA-N

SMILES

CCCCC(CC)C(=O)[O-].[Co+2]

Canonical SMILES

CCCCC(CC)C(=O)O.[Co]

13586-82-8

Pictograms

Irritant; Environmental Hazard

Related CAS

13586-82-8

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.